((3AS,4R,6R,6aR)-6-(6-amino-9H-purin-9-yl)-2-phenyltetrahydrofuro[3,4-d][1,3,2]dioxaborol-4-yl)methanol

• Molecular Formula: C16H16BN5O4
• Molecular Weight: 353.1 g/mol
• IUPAC Name: [(3aR,4R,6R,6aS)-4-(6-aminopurin-9-yl)-2-phenyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaborol-6-yl]methanol
• InChI: InChI=1S/C16H16BN5O4/c18-14-11-15(20-7-19-14)22(8-21-11)16-13-12(10(6-23)24-16)25-17(26-13)9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16,23H,6H2,(H2,18,19,20)/t10-,12-,13-,16-/m1/s1
• InChI Key: AUYKHPDTEBVOAG-XNIJJKJLSA-N
• Isomeric SMILES: B1(O[C@@H]2[C@H](O[C@H]([C@@H]2O1)N3C=NC4=C(N=CN=C43)N)CO)C5=CC=CC=C5
• Canonical SMILES: B1(OC2C(OC(C2O1)N3C=NC4=C(N=CN=C43)N)CO)C5=CC=CC=C5

Description

This compound (CAS: 7721-31-5; molecular formula: C₁₇H₁₇N₅O₄) is a boronate-containing adenosine analog with a benzylidene-protected furanodioxaborole scaffold . It is structurally related to nucleoside derivatives and is often synthesized via catalytic hydrogenation or coupling reactions involving palladium catalysts . Its unique boron-containing heterocycle and adenosine-like structure make it a candidate for studying enzyme inhibition, particularly in antimicrobial contexts .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Modifications on the Purine Ring

Compound Name	Key Structural Feature	Molecular Formula	Biological Relevance
Target Compound	6-Aminopurine, 2-phenyl-dioxaborole	C₁₇H₁₇N₅O₄	Potential enzyme inhibitor; boron enhances electrophilic reactivity .
((3aR,4R,6R,6aR)-6-(6-Amino-2-chloro-9H-purin-9-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methanol (CAS: 24639-06-3)	2-Chloro substitution on purine	C₁₃H₁₆ClN₅O₄	Chlorine increases lipophilicity and may enhance DNA intercalation .
((3aR,4R,6R,6aR)-6-(2,6-Diamino-9H-purin-9-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methanol (CAS: 30685-38-2)	2,6-Diaminopurine	C₁₄H₁₈N₆O₄	Additional amino groups improve hydrogen bonding, increasing target affinity .

Key Insight: Chlorine and amino substitutions modulate electronic properties and binding interactions. The 2,6-diamino analog shows enhanced stability and is widely used in heterocyclic synthesis .

Modifications on the Furanodioxaborole Scaffold

Compound Name	Key Structural Feature	Molecular Formula	Functional Impact
[(3aR,4R,6R,6aR)-4-(6-Aminopurin-9-yl)-2-oxido-2-oxo-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-6-yl]methanol sodium salt	Phosphorus replaces boron; sodium counterion	C₁₀H₁₁BN₅O₅Na	Phosphorus confers higher hydrolytic stability; sodium improves aqueous solubility .
4-((((3Ar,4r,6r,6ar)-6-(6-Amino-8-bromo-9H-purin-9-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methoxy)methyl)benzonitrile (CAS: 1134156-53-8)	8-Bromo substitution; benzonitrile group	C₂₁H₂₁BrN₆O₄	Bromine increases steric bulk; nitrile enhances metabolic stability .

Key Insight : Boron-to-phosphorus substitution alters reactivity, while bromine and nitrile groups influence steric and metabolic profiles .

Functional Group Additions

Compound Name	Key Functional Group	Molecular Formula	Synthetic Utility
N-(((3aR,4R,6R,6aR)-2,2-Dimethyl-6-(6-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)-9H-purin-9-yl)tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl)-4-fluoroaniline (D9)	Trifluoromethylphenyl-piperazine moiety	C₂₉H₃₁F₄N₇O₃	Fluorine and piperazine enhance blood-brain barrier penetration .
[(3aR,4R,6R,6aR)-6-(6-Amino-9H-purin-9-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl]methyl methyl 2-hydroxy-6-((2RS,3aS,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)hexylphosphonate	Biotin-AMP analog with phosphonate	C₂₃H₃₄N₇O₈PS	Phosphonate mimics ATP in enzyme inhibition; biotin enables targeting .

Key Insight : Fluorinated and phosphonate-containing analogs are prioritized for drug design due to improved pharmacokinetics and target engagement .